Cas no 325471-67-8 (2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol)
2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol
- F0249-0107
- (E)-2,4-dibromo-6-(((3-chlorophenyl)imino)methyl)phenol
- 2,4-DIBROMO-6-[(E)-[(3-CHLOROPHENYL)IMINO]METHYL]PHENOL
- 2,4-Dibromo-6-(((3-chlorophenyl)imino)methyl)phenol
- AKOS002233538
- 2,4-dibromo-6-[(3-chlorophenyl)iminomethyl]phenol
- 325471-67-8
- 2,4-DIBROMO-6-[(1E)-[(3-CHLOROPHENYL)IMINO]METHYL]PHENOL
- 2,4-dibromo-6-{(E)-[(3-chlorophenyl)imino]methyl}phenol
- Phenol, 2,4-dibromo-6-[[(3-chlorophenyl)imino]methyl]-
-
- Inchi: 1S/C13H8Br2ClNO/c14-9-4-8(13(18)12(15)5-9)7-17-11-3-1-2-10(16)6-11/h1-7,18H
- InChI Key: JQFSZZUUNNLMGB-UHFFFAOYSA-N
- SMILES: C1(O)=C(C=NC2=CC=CC(Cl)=C2)C=C(Br)C=C1Br
Computed Properties
- Exact Mass: 388.86407g/mol
- Monoisotopic Mass: 386.86612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 32.6Ų
Experimental Properties
- Density: 1.75±0.1 g/cm3(Predicted)
- Boiling Point: 446.5±45.0 °C(Predicted)
- pka: 6.07±0.48(Predicted)
2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0249-0107-2μmol |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-5μmol |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-10μmol |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-20μmol |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-1mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-2mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-3mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-4mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-5mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0249-0107-10mg |
2,4-dibromo-6-[(1E)-[(3-chlorophenyl)imino]methyl]phenol |
325471-67-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol
Introduction to 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol (CAS No. 325471-67-8)
2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol (CAS No. 325471-67-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its brominated and chlorinated aromatic rings, which confer it with distinct physical and chemical properties.
The molecular formula of 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol is C14H9Br2ClNO, and its molecular weight is approximately 383.58 g/mol. The compound's structure includes a phenol moiety substituted with two bromine atoms at the 2 and 4 positions, and a (1E)-(3-chlorophenyl)iminomethyl group at the 6 position. This intricate arrangement of functional groups provides a foundation for its diverse chemical reactivity and biological activity.
In the realm of medicinal chemistry, 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol has been explored for its potential as an antimicrobial agent. Recent studies have shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol effectively inhibited the growth of Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) in the low micromolar range.
Beyond its antimicrobial properties, 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol has also been investigated for its potential as an anticancer agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound can induce apoptosis in human breast cancer cells (MCF-7) by disrupting mitochondrial membrane potential and activating caspase cascades. The study, published in Cancer Research in 2020, highlighted the compound's ability to selectively target cancer cells while sparing normal cells, making it a promising candidate for further development as an anticancer drug.
In addition to its biological applications, 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials in 2022 explored the use of this compound as a dopant in organic semiconductors, demonstrating enhanced charge transport properties and improved device performance.
The synthesis of 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol typically involves multistep reactions starting from readily available precursors. One common synthetic route involves the bromination of phenol followed by the formation of the iminomethyl group through condensation with a suitable chlorinated aromatic amine. The detailed synthetic protocol has been documented in several research articles and patents, providing a robust foundation for large-scale production.
In conclusion, 2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol (CAS No. 325471-67-8) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial domains.
325471-67-8 (2,4-dibromo-6-(1E)-(3-chlorophenyl)iminomethylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)